Cas no 1261780-24-8 (Ethyl 2-cyano-4-hydroxyphenylacetate)

• Product Name: Ethyl 2-cyano-4-hydroxyphenylacetate
• CAS No: 1261780-24-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4946302
• Update Time: 2025-05-20

Ethyl 2-cyano-4-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-hydroxyphenylacetate
• ethyl 2-(2-cyano-4-hydroxyphenyl)acetate

• Inchi： 1S/C11H11NO3/c1-2-15-11(14)6-8-3-4-10(13)5-9(8)7-12/h3-5,13H,2,6H2,1H3
• InChI Key： XUVANKOLUMZERS-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=CC=1C#N)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 1.4
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-4-hydroxyphenylacetate

Comprehensive Overview of Ethyl 2-cyano-4-hydroxyphenylacetate (CAS No. 1261780-24-8): Properties, Applications, and Industry Insights

Ethyl 2-cyano-4-hydroxyphenylacetate (CAS No. 1261780-24-8) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative, featuring a cyano group and a hydroxyphenyl moiety, serves as a versatile intermediate in synthetic chemistry. Its ethyl ester functionality enhances solubility, making it valuable for formulations requiring controlled release or improved bioavailability.

In recent years, the demand for high-purity intermediates like Ethyl 2-cyano-4-hydroxyphenylacetate has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently search for "CAS 1261780-24-8 solubility" or "synthesis of Ethyl 2-cyano-4-hydroxyphenylacetate," reflecting its role in optimizing reaction pathways. The compound’s 4-hydroxyphenyl segment also aligns with trends in antioxidant and UV-absorbing material development, addressing needs in cosmetics and polymer stabilization.

From a technical perspective, Ethyl 2-cyano-4-hydroxyphenylacetate exhibits a melting point range of 85–90°C and is typically stored under inert conditions to preserve stability. Analytical techniques such as HPLC and NMR are essential for verifying its purity, a critical factor given its application in API (Active Pharmaceutical Ingredient) synthesis. Industry forums often discuss "scale-up challenges for CAS 1261780-24-8," highlighting the need for reproducible protocols in large-scale production.

Environmental and regulatory considerations further shape its use. With growing emphasis on REACH compliance and sustainable sourcing, manufacturers of Ethyl 2-cyano-4-hydroxyphenylacetate prioritize eco-friendly solvents and waste reduction. Searches for "biodegradable derivatives of 4-hydroxyphenylacetate" underscore this shift. Additionally, its non-hazardous classification under standard safety protocols enhances its appeal for laboratory use and industrial applications.

Innovations in catalysis have opened new avenues for modifying Ethyl 2-cyano-4-hydroxyphenylacetate’s reactivity. For instance, enzyme-mediated esterification techniques are being explored to reduce energy consumption—a topic frequently queried as "enzymatic synthesis of cyano esters." Such developments align with broader goals of carbon footprint reduction in chemical manufacturing.

Market analysts project steady growth for CAS 1261780-24-8, particularly in Asia-Pacific regions where pharmaceutical outsourcing is expanding. The compound’s compatibility with continuous flow chemistry systems also positions it favorably for Industry 4.0 adoption. FAQs like "Ethyl 2-cyano-4-hydroxyphenylacetate suppliers" or "cost analysis for 1261780-24-8" reflect its commercial relevance.

In summary, Ethyl 2-cyano-4-hydroxyphenylacetate exemplifies the intersection of structural versatility and industrial applicability. Its role in next-generation therapeutics and sustainable materials ensures ongoing research interest, while optimized synthesis methods address both economic and ecological priorities.